Cas no 177-08-2 (1-Thia-4,8-diazaspiro[4.5]decane)

• Product name: 1-Thia-4,8-diazaspiro[4.5]decane
• CAS No: 177-08-2
• MF: C₇H₁₄N₂S
• MW: 158.264
• CID: 2728651
• PubChem ID: 22467178

1-Thia-4,8-diazaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 177-08-2
• 1-thia-4,8-diazaspiro[4.5]decane
• AKOS019061770
• DTXSID001301926
• SCHEMBL7666296
• 1-Thia-4,8-diazaspiro[4.5]decane

• Inchi： InChI=1S/C7H14N2S/c1-3-8-4-2-7(1)9-5-6-10-7/h8-9H,1-6H2
• InChI Key： GIIKVRLLDPVVMC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 158.08776963Da
• Monoisotopic Mass: 158.08776963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.4Ų